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Principle
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Analytical
Wavelength
(nm)

Complex
Color

Reference

Ion-Pair
Formation
(1985)

Solochrome Dark Blue,
Solochrome Black T, Bromocresol

Purple, Bromothymol Blue,
Bromophenol Blue, Bromocresol

Green

Not specified in
abstract

Colored
complexes

[1] [2]

Ion-Pair
Formation
(1994)

Alizarin Blue Black B (I), Alizarin

Red S (II), Alizarin Violet 2R (III),
Alizarin Yellow G (IV)

490, 530, 490,

390 (for I-IV)

Yellow-Orange,

Violet, Violet,
Yellow

[3]

The experimental workflow for these methods follows a logical sequence, which can be visualized in the

diagram below.
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Extractive Spectrophotometry Workflow
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Detailed Experimental Protocols
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Here are the detailed protocols based on the search results.

Protocol 1: Method Using Solochrome & Dye Reagents (1985)

This method is based on the formation of colored ion-pair complexes in an acidic buffer that are extracted

into an organic solvent for measurement [1].

Materials and Reagents:

Analytical Standard: Tetramisole hydrochloride (pure grade).

Chromogenic Reagents: Any of the following: Solochrome Dark Blue, Solochrome Black T,
Bromocresol Purple, Bromothymol Blue, Bromophenol Blue, or Bromocresol Green.

Buffer: Acidic buffer solution (specific pH and composition not detailed in the abstract).
Organic Solvent: Chloroform, for extraction.

Equipment: Spectrophotometer (UV-Vis).

Procedure:

Sample Preparation: Dissolve a known amount of the pharmaceutical preparation (e.g., tablet

powder or oral solution) in a minimal amount of water.
Complex Formation: Transfer an aliquot of the drug solution to a separatory funnel. Add the

acidic buffer solution, followed by the chosen chromogenic reagent.
Extraction: Add a known volume of chloroform to the mixture. Shake the separatory funnel

vigorously to allow the colored ion-pair complex to transfer quantitatively into the chloroform
layer.

Separation and Measurement: Allow the layers to separate clearly. Drain the colored
chloroform layer into a clean container. Measure the absorbance of this organic phase using a

spectrophotometer at the wavelength optimized for the specific reagent used.
Quantification: Determine the concentration of tetramisole hydrochloride by comparing the

absorbance to a calibration curve prepared with standard solutions of known concentration.

Protocol 2: Method Using Alizarin Derivative Reagents (1994)

This method provides specific data on four alizarin-based reagents, offering a range of wavelengths for

analysis [3].

Materials and Reagents:
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Analytical Standard: Tetramisole hydrochloride (pure grade, e.g., from El-Nasr

Pharmaceutical & Chemical Company, Egypt).
Chromogenic Reagents: Alizarin Blue Black B (I), Alizarin Red S (II), Alizarin Violet 2R (III), or

Alizarin Yellow G (IV).
Buffer: Thiel buffer solution (specific pH not detailed in the abstract).

Organic Solvent: Chloroform.
Equipment: Spectrophotometer (UV-Vis).

Procedure:

Sample Preparation: Prepare a stock solution of the drug (pure or from a formulation) in water.
For a veterinary oral solution (e.g., 10% concentration), dissolve 100 mg of the sample in water

and make up to 100 mL in a volumetric flask.
Complex Formation: Mix an aliquot of the drug solution with Thiel buffer and the selected

alizarin derivative reagent.
Extraction: The formed ion-pair complex is quantitatively extracted into chloroform.

Separation and Measurement: Separate the organic layer and measure its absorbance at the
corresponding wavelength for the reagent used: 490 nm for Alizarin Blue Black B, 530 nm for

Alizarin Red S, 490 nm for Alizarin Violet 2R, and 390 nm for Alizarin Yellow G [3].
Quantification: The concentration of the drug is determined from a pre-constructed calibration

curve. The method was reported to be successfully applied to dosage forms with good
accuracy and precision [3].

Important Notes for Application

Modern Context: These methods are classic and may require optimization and validation under your
specific laboratory conditions according to current standards (e.g., ICH guidelines).

Safety: Chloroform is a hazardous chemical. Appropriate safety precautions, including the use of
fume hoods and personal protective equipment (PPE), are mandatory.

Method Selection: The choice of reagent can influence the sensitivity, selectivity, and linear range of
the method. The alizarin-based methods provide specific wavelength options, which may be

beneficial for avoiding interference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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